Infrared excitation induced upconversion fluorescence properties and photoelectric effect of NaYbF4:Tm3+@TiO2 core–shell nanoparticles
RSC Advances Pub Date: 2014-10-07 DOI: 10.1039/C4RA06488G
Abstract
NaYbF4:Tm3+@TiO2 core–shell nanoparticles were successfully synthesized by the hydrothermal method, followed by hydrolysis of tetrabutyl titanate (TBOT). The ultraviolet and blue UC luminescence are decreased significantly for NaYbF4:Tm3+@TiO2 with a 980 nm semiconductor laser, which originated from the 1D2 → 3H6 and 1D2 → 3F4 transitions of Tm3+, respectively. The inner photoelectric effect of NaYbF4@TiO2 core–shell structure is also found by exciting the core–shell structure under 980 nm excitation, which is attributed to excitation energy migration from the NaYbF4:Tm3+ core to the TiO2 shell. This study suggests a promising system to utilize the near-infrared energy of sunlight for photoelectrical applications based on TiO2, which will be the efficient infrared photoelectric materials in future.
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Journal Name：RSC Advances
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CAS no.: 10432-84-5
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